Cas no 1261891-03-5 (5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid)
5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid is a heterocyclic compound featuring a benzo[b]thiophene moiety fused to a chlorinated nicotinic acid scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-rich (benzo[b]thiophene) and electron-deficient (chloronicotinic acid) components enhances its reactivity in cross-coupling and functionalization reactions. Its rigid aromatic framework contributes to stability, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications such as kinase inhibitor design or antimicrobial agent synthesis.
![5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid structure](https://ossimg.kuujia.com/scimg/1262000/1261891-03-5x500.png)
1261891-03-5 structure
Product Name:5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid
CAS No:1261891-03-5
MF:C14H8ClNO2S
MW:289.736821174622
MDL:MFCD18317761
CID:5177918
Update Time:2026-03-05
5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-[BENZO(B)THIOPHEN-2-YL]-2-CHLORONICOTINIC ACID
- 5-(1-Benzothiophen-2-yl)-2-chloropyridine-3-carboxylic acid
- 5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid
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- MDL： MFCD18317761
- Inchi： 1S/C14H8ClNO2S/c15-13-10(14(17)18)5-9(7-16-13)12-6-8-3-1-2-4-11(8)19-12/h1-7H,(H,17,18)
- InChI Key： CJUHDVQVRDQORT-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC2C=CC=CC=2S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- XLogP3: 4
- Topological Polar Surface Area: 78.4
5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324439-5 g |
5-[Benzo(b)thiophen-2-yl]-2-chloronicotinic acid, 95%; . |
1261891-03-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB324439-5g |
5-[Benzo(b)thiophen-2-yl]-2-chloronicotinic acid, 95%; . |
1261891-03-5 | 95% | 5g |
€1159.00 | 2025-02-20 |
5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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